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The following table summarizes the key quantitative data from the phase 3 GENESIS trial, which compared
Motixafortide in combination with Granulocyte-Colony Stimulating Factor (G-CSF) against placebo with

G-CSF for hematopoietic stem cell mobilization in multiple myeloma patients [1] [2] [3].

) ) ) Plerixafor + G-CSF
Metric Motixafortide + G-CSF Placebo + G-CSF
(Contextual Data)

Patients achieving 92.5% [2] 15-35% of patients 26.2% [2]
=6 million CD34+ unable to reach

cells/kg in 2 optimal numbers

apheresis sessions despite more

(Primary Endpoint) interventions [2]

Patients achieving 88.8% [2] Information not 9.5% [2]
=26 million CD34+ available

cells/kg in 1

apheresis session

(Secondary

Endpoint)

Median CD34+ cells 10.8 million [1] Information not 2.25 million [1]
collected per kg in 1 available

apheresis
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. . . Plerixafor + G-CSF
Metric Motixafortide + G-CSF Placebo + G-CSF
(Contextual Data)

Engraftment Consistent with Information not Consistent with successful

Outcomes successful available transplantation; 1-year
transplantation; 1-year overall survival rates
overall survival rates showed no difference
showed no difference from Motixafortide [1].

from placebo [1].

The search results indicate that Motixafortide mobilizes a higher proportion of primitive hematopoietic
stem cells compared to plerixafor, which is a positive indicator for potential long-term engraftment success,

though direct long-term data was not reported [1] [2].

Understanding the Mechanism: CXCL12/CXCR4
Signaling Pathway

Motixafortide is a CXCR4 antagonist. The diagram below illustrates the pathway it targets to mobilize stem

cells, which is central to its mechanism of action [2] [4].
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CXCR4 Antagonist Mobilization Mechanism

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.cancer.gov/news-events/cancer-currents-blog/2023/motixafortide-multiple-myeloma-stem-cell-transplant
https://www.cancer.gov/news-events/cancer-currents-blog/2023/motixafortide-multiple-myeloma-stem-cell-transplant
https://www.smolecule.com/products/s521530?utm_src=pdf-body
https://www.cancer.gov/news-events/cancer-currents-blog/2023/motixafortide-multiple-myeloma-stem-cell-transplant
https://www.nature.com/articles/s41591-023-02273-z
https://www.smolecule.com/products/s521530?utm_src=pdf-body
https://www.nature.com/articles/s41591-023-02273-z
https://pmc.ncbi.nlm.nih.gov/articles/PMC11969836/
https://www.smolecule.com/products/s521530?utm_src=pdf-body-img
https://www.smolecule.com/products/s521530?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Detailed Experimental Protocols

For the key data presented, here are the methodologies from the cited studies.

GENESIS Phase 3 Trial (NCT03246529) [1] [2] [3]

¢ Objective: To assess the superiority of Motixafortide + G-CSF over placebo + G-CSF for mobilizing
hematopoietic stem cells for autologous transplantation in multiple myeloma patients.
e Design: Prospective, double-blind, placebo-controlled, multicenter study.
e Participants: 122 adult patients with multiple myeloma across 18 sites in five countries.
¢ Intervention: Patients were randomized (2:1) to receive either:
o Motixafortide (1.25 mg/kg subcutaneous injection) + G-CSF (10 pg/kg/day for 4 days), or
o Placebo + G-CSF (same regimen).
¢ Endpoint Assessment: The primary endpoint was the proportion of patients collecting =6 x 10"6
CD34+ cells/kg within two apheresis procedures. Apheresis products were analyzed for CD34+ cell
count by both local and central laboratories.

CheMo4METPANC Phase 2 Trial (NCT04543071) [5]

e Objective: To evaluate the combination of Motixafortide, Cemiplimab (PD-1 inhibitor), and
chemotherapy (Gemcitabine/Nab-paclitaxel) in first-line metastatic pancreatic cancer.

e Design: Randomized, investigator-initiated clinical trial.

o Correlative Analysis: Pre- and on-treatment biopsies and peripheral blood mononuclear cells
(PBMCs) were analyzed. This included assessment of CD8+ T-cell tumor infiltration and the
proportion of CXCL12-producing cancer-associated fibroblasts via flow cytometry and
immunohistochemistry.

Conclusion and Research Outlook

Motixafortide demonstrates a significant advantage in the efficiency and speed of stem cell collection for
autologous transplantation in multiple myeloma patients when compared to G-CSF alone or contextual data

for plerixafor. This efficient collection is a critical first step for a successful transplant.

e Current Evidence: The available data confirms excellent short-term engraftment.
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e Research Gap: Published long-term engraftment outcomes (e.g., overall survival beyond one
year, progression-free survival, and durability of stem cell function) were not detailed in the search
results.

¢ Future Directions: Research is expanding into other areas, such as combining Motixafortide with
immunotherapy in pancreatic cancer, based on its ability to modulate the tumor microenvironment [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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